Cas no 1490537-52-4 (2-(4-methylcyclohexyl)propan-1-amine)

• Product Name: 2-(4-methylcyclohexyl)propan-1-amine
• CAS No: 1490537-52-4
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 6003205
• PubChem ID: 14263710
• Update Time: 2025-11-01

2-(4-methylcyclohexyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylcyclohexyl)propan-1-amine
• AKOS019589985
• SCHEMBL18265660
• EN300-1850742
• 1490537-52-4

• Inchi： 1S/C10H21N/c1-8-3-5-10(6-4-8)9(2)7-11/h8-10H,3-7,11H2,1-2H3
• InChI Key： QDNPJPPOYMIVOR-UHFFFAOYSA-N
• SMILES： NCC(C)C1CCC(C)CC1

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 2-(4-methylcyclohexyl)propan-1-amine

Professional Introduction to 2-(4-methylcyclohexyl)propan-1-amine (CAS No. 1490537-52-4)

2-(4-methylcyclohexyl)propan-1-amine, chemically designated as a compound with the CAS number 1490537-52-4, is a versatile chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a unique structural motif, has been explored for its potential applications in drug development and molecular biology studies. The presence of a 4-methylcyclohexyl side chain and an amine functional group at the propyl position imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural framework of 2-(4-methylcyclohexyl)propan-1-amine consists of a cyclohexane ring substituted with a methyl group at the fourth position, attached to a propyl chain terminated with an amine group. This configuration not only influences its physical and chemical properties but also opens up possibilities for diverse functionalization and derivatization. The compound’s solubility profile, reactivity, and stability under various conditions are critical factors that determine its suitability for different applications.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their broad spectrum of biological activities. The 4-methylcyclohexyl moiety, in particular, has been identified as a key structural element in several bioactive molecules, contributing to their pharmacological efficacy. Researchers have been investigating how this moiety interacts with biological targets, such as enzymes and receptors, to modulate physiological processes. The amine group in 2-(4-methylcyclohexyl)propan-1-amine further enhances its potential as a pharmacophore by allowing for hydrogen bonding interactions and salt formation.

The synthesis of 2-(4-methylcyclohexyl)propan-1-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, have been employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and making the compound more accessible for research purposes. Recent advancements in green chemistry have also prompted researchers to explore environmentally friendly synthetic protocols that minimize waste and energy consumption.

One of the most compelling aspects of 2-(4-methylcyclohexyl)propan-1-amine is its potential as a building block for more complex molecules. By modifying its structure through functional group interconversion or appending additional substituents, chemists can generate novel derivatives with tailored properties. These derivatives may exhibit enhanced biological activity or improved pharmacokinetic profiles, making them attractive candidates for further development into therapeutic agents. The compound’s versatility has already led to several innovative studies aimed at uncovering new drug candidates for various diseases.

The biological activity of 2-(4-methylcyclohexyl)propan-1-amine has been the focus of numerous preclinical studies. Researchers have been particularly interested in its potential role as an intermediate in the synthesis of bioactive peptides and proteins. The amine group can serve as a site for coupling reactions, allowing for the attachment of other biomolecules such as amino acids or sugars. This property makes it valuable in the development of peptide-based drugs that require precise molecular architecture for optimal biological function.

Furthermore, the compound’s ability to act as a ligand in molecular recognition processes has been explored in the context of enzyme inhibition and receptor binding studies. The unique spatial arrangement of atoms in 2-(4-methylcyclohexyl)propan-1-amine can be exploited to design molecules that interact selectively with specific biological targets. Such interactions are fundamental to understanding disease mechanisms and developing targeted therapies. Computational modeling techniques have been increasingly used to predict how this compound might bind to biological targets, providing insights into its potential pharmacological effects.

The industrial applications of 2-(4-methylcyclohexyl)propan-1-amine are not limited to pharmaceuticals but also extend to agrochemicals and specialty chemicals. Its structural features make it a suitable candidate for developing novel pesticides or herbicides that exhibit improved efficacy and environmental safety. Additionally, the compound’s stability under various conditions makes it useful in formulating industrial additives or catalysts that require robust chemical properties.

In conclusion, 2-(4-methylcyclohexyl)propan-1-amine (CAS No. 1490537-52-4) is a multifaceted compound with significant potential across multiple industries. Its unique structural features, coupled with its reactivity and versatility, make it an invaluable asset in pharmaceutical research and industrial applications. As scientific understanding continues to evolve, new opportunities for utilizing this compound are likely to emerge, further solidifying its importance in modern chemistry.